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Compound of Interest

Compound Name: Octachlorocyclopentene

Cat. No.: B1218754

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological
and hazard information for octachlorocyclopentene (CAS No. 706-78-5). It is intended for an
audience of researchers, scientists, and drug development professionals. The information
contained herein is compiled from various sources, and while efforts have been made to
ensure accuracy, it is critical to consult the primary literature and safety data sheets (SDS) for
the most current and detailed information. A significant lack of specific toxicological studies for
many endpoints for octachlorocyclopentene necessitates a comparative analysis with the
structurally related and more extensively studied compound, hexachlorocyclopentadiene
(HCCPD). This comparison should be interpreted with caution.

Introduction

Octachlorocyclopentene (OCCP), also known as perchlorocyclopentene, is a chlorinated
cyclic alkene.[1] Its chemical formula is CsCls.[1] It is recognized for its use as a chemical
intermediate, particularly in the synthesis of hexachlorocyclopentadiene, which is a precursor to
several pesticides.[2] Given its chemical structure and applications, understanding its
toxicological profile and associated hazards is crucial for safe handling and risk assessment.

Physical and Chemical Properties

A summary of the key physical and chemical properties of octachlorocyclopentene is
presented in Table 1.
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Property Value Reference
Chemical Formula CsCls [1]
Molecular Weight 343.68 g/mol [3]
CAS Number 706-78-5 [1]
Appearance Colorless liquid or solid [4]
Melting Point 40 °C [4]
Boiling Point 279.6 °C at 760 mmHg [4]
Flash Point 40 °C [4]
Density 1.91 g/cm3 [4]
Water Solubility Insoluble [5]
LogP (Octanol-Water Partition £ 21 )

Coefficient)

Toxicological Profile

Detailed toxicological studies specifically on octachlorocyclopentene are limited in the
publicly available literature. Much of the hazard assessment is based on its classification under
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) and by
analogy to the more extensively studied hexachlorocyclopentadiene (HCCPD).

Toxicokinetics (Absorption, Distribution, Metabolism,
Excretion)

No specific studies on the toxicokinetics of octachlorocyclopentene were identified. Based on
its high lipophilicity (LogP = 5.21), it is plausible that it could be absorbed through dermal,
inhalation, and oral routes and may distribute to fatty tissues.[4] However, without experimental
data, this remains speculative.

Acute Toxicity
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Octachlorocyclopentene is classified as harmful if swallowed (Acute Toxicity, Oral, Category
4).[1][6] It is also a skin and eye irritant.[1][6] Specific quantitative data such as LD50 (lethal
dose, 50%) values for octachlorocyclopentene are not readily available in the reviewed
literature.

For comparative purposes, Table 2 summarizes the acute toxicity of the related compound,
hexachlorocyclopentadiene (HCCPD).

Endpoint Species Route Value Reference
LD50 Rat Oral 56 mg/kg [7]
LD50 Rabbit Oral 10 mg/kg [7]
LD50 Rat Dermal 75 mg/kg [7]
) 1.7 ppm (4-hour
LC50 Rat Inhalation [7]
exposure)

HCCPD is highly toxic via oral, dermal, and inhalation routes.[8] It is a severe irritant to the
skin, eyes, and respiratory tract.[8]

Sub-chronic and Chronic Toxicity

No studies on the sub-chronic or chronic toxicity of octachlorocyclopentene were identified.

Chronic exposure to HCCPD in animal studies has been shown to affect the lungs, liver, and
kidneys.[8]

Carcinogenicity
There are no available data on the carcinogenic potential of octachlorocyclopentene.

The U.S. Environmental Protection Agency (EPA) has classified hexachlorocyclopentadiene as
a Group D substance, not classifiable as to human carcinogenicity.[8] The National Toxicology
Program (NTP) found no evidence of carcinogenic activity of HCCPD in rats and mice.[8]

Genotoxicity
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No studies on the genotoxicity of octachlorocyclopentene were found.

Hexachlorocyclopentadiene has generally tested negative in mutagenicity assays.[9]

Reproductive and Developmental Toxicity

There is no information available on the reproductive or developmental toxicity of
octachlorocyclopentene.

Studies in animals have indicated that hexachlorocyclopentadiene does not cause birth defects
or impair the ability of mice and rabbits to reproduce.[10]

Mechanism of Action

The mechanism of toxicity for octachlorocyclopentene has not been elucidated. For HCCPD,
its high reactivity as a diene is thought to contribute to its toxicity, allowing it to react with
biological macromolecules.[9]

Hazards and Safety Precautions
GHS Classification

The GHS classification for octachlorocyclopentene is as follows:[1][6]

e Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed.

o Skin Irritation (Category 2) - H315: Causes skin irritation.

e Serious Eye Irritation (Category 2) - H319: Causes serious eye irritation.

The following diagram illustrates the GHS hazard pictograms and statements for
octachlorocyclopentene.
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Hazard Statements

GHS Pictograms H319 | Causes serious eye irritation

H315 | Causes skin irritation

H302 | Harmful if swallowed

Click to download full resolution via product page

GHS Hazard Profile for Octachlorocyclopentene.

Handling and Storage

» Handling: Handle in a well-ventilated place. Wear protective gloves, protective clothing, and
eye/face protection. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin
thoroughly after handling. Do not eat, drink, or smoke when using this product.[6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

First Aid Measures

« |If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[6]

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it before reuse.[6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6]

Environmental Fate
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Limited information is available on the environmental fate of octachlorocyclopentene. For
chlorinated cyclopentadienes in general, processes like photolysis and hydrolysis may be
significant in their degradation in the environment.[9] Adsorption to soil and sediment is also
expected to be a key process due to the high octanol-water partition coefficient.[9]

Data Gaps and Use of Surrogate Data

As highlighted throughout this profile, there is a significant lack of specific toxicological data for
octachlorocyclopentene. The hazard assessment is therefore heavily reliant on GHS
classifications and, for a broader understanding of potential effects, on data from the
structurally similar compound hexachlorocyclopentadiene. This approach has inherent
limitations, and the toxicological properties of octachlorocyclopentene may differ from those
of HCCPD. The following diagram illustrates this data gap and the use of surrogate information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Octachlorocyclopentene: A Comprehensive
Toxicological and Hazard Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218754#octachlorocyclopentene-toxicological-
profile-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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